Cas no 1951441-60-3 (1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro-)

• Product Name: 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro-
• CAS No: 1951441-60-3
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 5221404
• Update Time: 2025-08-03

1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro-
• 7-Fluoro-1,1-dimethyl-4-nitro-1h-indene

• Inchi： 1S/C11H10FNO2/c1-11(2)6-5-7-9(13(14)15)4-3-8(12)10(7)11/h3-6H,1-2H3
• InChI Key： IVZDLYGCHGWCLM-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C([N+]([O-])=O)=CC=C2F)C=C1

Additional information on 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro-

Comprehensive Overview of 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro- (CAS No. 1951441-60-3)

The compound 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro- (CAS No. 1951441-60-3) is a fluorinated nitro-substituted indene derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This article provides an in-depth analysis of its molecular structure, synthesis pathways, physicochemical properties, and emerging applications, while also addressing frequently asked questions and trending topics in the field.

From a structural perspective, 7-fluoro-1,1-dimethyl-4-nitro-1H-indene features a distinctive combination of functional groups that contribute to its chemical reactivity. The fluoro substituent at the 7-position, coupled with the nitro group at the 4-position and two methyl groups at the 1-position, creates a molecule with interesting electronic properties. This particular arrangement of substituents makes 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro- a valuable intermediate in organic synthesis and drug discovery.

Recent studies have highlighted the potential of CAS 1951441-60-3 in pharmaceutical research, particularly in the development of novel anti-inflammatory agents and enzyme inhibitors. The presence of both electron-withdrawing (nitro and fluoro) and electron-donating (methyl) groups creates a unique electronic environment that can be exploited for targeted biological activity. Researchers are particularly interested in how the 7-fluoro substitution affects the compound's bioavailability and metabolic stability compared to non-fluorinated analogs.

In material science applications, 1,1-dimethyl-4-nitro-7-fluoro-1H-indene has shown promise as a building block for advanced organic materials. Its rigid indene core combined with polar functional groups makes it suitable for creating novel polymers with specific optical or electronic properties. The compound's ability to undergo various chemical transformations while maintaining structural integrity is particularly valuable for designing materials with tailored characteristics.

The synthesis of 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro- typically involves multi-step organic reactions starting from commercially available indene derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing demand for sustainable chemistry practices. Recent advances in catalytic fluorination methods have made the introduction of the 7-fluoro group more efficient and selective.

From a commercial perspective, the global market for specialized indene derivatives like CAS 1951441-60-3 is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and advanced material sectors. Quality control and analytical characterization of 7-fluoro-1,1-dimethyl-4-nitro-1H-indene are critical aspects for manufacturers, with HPLC and NMR being the most commonly employed analytical techniques to ensure product purity and consistency.

Environmental and safety considerations for handling 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro- follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. The compound's stability under various storage conditions is an important practical consideration for industrial applications.

Current research trends related to 1951441-60-3 include investigations into its photophysical properties, potential as a ligand in coordination chemistry, and exploration of its biological activity spectrum. The unique combination of substituents in 1,1-dimethyl-4-nitro-7-fluoro-1H-indene makes it an interesting subject for computational chemistry studies aiming to predict and explain its chemical behavior.

For researchers considering working with 7-fluoro-1,1-dimethyl-4-nitro-1H-indene, several key resources are available. The compound's spectral data (IR, NMR, mass spectra) have been documented in recent literature, and its solubility parameters in various organic solvents have been systematically studied. These physicochemical data are invaluable for designing experiments and processes involving this specialized chemical.

Looking forward, the scientific community anticipates expanded applications for 1H-Indene, 7-fluoro-1,1-dimethyl-4-nitro- as more of its properties are characterized. The growing interest in fluorinated organic compounds across multiple industries suggests that CAS 1951441-60-3 will continue to be an important subject of research and development in the coming years.